Cas no 823796-08-3 (Phenol, 2-[4-(dimethylamino)-5-(propylsulfonyl)-2-pyrimidinyl]-)

• Product Name: Phenol, 2-[4-(dimethylamino)-5-(propylsulfonyl)-2-pyrimidinyl]-
• CAS No: 823796-08-3
• MF: C₁₅H₁₉N₃O₃S
• MW: 321.3946621418
• CID: 692980
• PubChem ID: 136173938
• Update Time: 2025-04-19

Phenol, 2-[4-(dimethylamino)-5-(propylsulfonyl)-2-pyrimidinyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-[4-(dimethylamino)-5-(propylsulfonyl)-2-pyrimidinyl]-
• 6-[6-(dimethylamino)-5-propylsulfonyl-1H-pyrimidin-2-ylidene]cyclohexa-2,4-dien-1-one
• 823796-08-3
• SCHEMBL12929788
• DTXSID20744015
• 6-[6-(Dimethylamino)-5-(propane-1-sulfonyl)pyrimidin-2(1H)-ylidene]cyclohexa-2,4-dien-1-one

• Inchi： 1S/C15H19N3O3S/c1-4-9-22(20,21)13-10-16-14(17-15(13)18(2)3)11-7-5-6-8-12(11)19/h5-8,10,19H,4,9H2,1-3H3
• InChI Key： BTXWDEHSUZGHOT-UHFFFAOYSA-N
• SMILES： S(C1=CN=C(C2C=CC=CC=2O)N=C1N(C)C)(CCC)(=O)=O

Computed Properties

• Exact Mass: 321.11471265g/mol
• Monoisotopic Mass: 321.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 91.8Ų